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Compound of Interest

Compound Name: Butyl undec-10-enoate

Cat. No.: B093067

Technical Support Center: Butyl Undec-10-enoate
Solubility

Welcome to the technical support guide for Butyl undec-10-enoate. This resource is designed
for researchers, scientists, and drug development professionals to navigate and troubleshoot
solubility challenges encountered during experimentation. The following question-and-answer
format provides in-depth, field-proven insights to ensure the successful integration of Butyl
undec-10-enoate into your formulations.

Frequently Asked Questions (FAQSs)

FAQ 1: What are the basic chemical properties of Butyl
undec-10-enoate that influence its solubility?

Butyl undec-10-enoate (also known as Butyl undecylenate) is a fatty acid ester.[1][2] Its

molecular structure is key to understanding its solubility behavior.

e Structure: It consists of a long, nonpolar 11-carbon chain (the undecenoate part) and a
shorter, slightly more polar butyl ester group. The entire molecule is dominated by its
nonpolar hydrocarbon character.

o Polarity: The ester group (-COO-) introduces a small degree of polarity, but the long
hydrocarbon tail makes the molecule predominantly nonpolar and hydrophobic (water-
repelling).[3]
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e Molecular Formula & Weight: C15H2802, with a molecular weight of approximately 240.38
g/mol .[4][5][6]

The fundamental principle governing solubility is "like dissolves like". This means that nonpolar
molecules like Butyl undec-10-enoate will dissolve best in nonpolar solvents, while its
solubility in polar solvents, such as water, is extremely low.[1]

Table 1: Key Physicochemical Properties of Butyl undec-10-enoate

Property Value Source
CAS Number 109-42-2 [51[7]
Molecular Formula C15H2802 [2][5]
Molecular Weight 240.38 g/mol [2][5]
Appearance C.:Ieér, colorless to pale yellow 5]
liquid

Density ~0.871 - 0.878 g/mL [2][5]
Boiling Point 251 -253°C [5]
Predicted Water Solubility 0.0005 g/L [1]

logP (Octanol-Water Partition
o 5.71 [1]
Coefficient)

The very high logP value further confirms the lipophilic (fat-loving) and hydrophobic nature of
the molecule.

Troubleshooting Guide

Problem 1: My Butyl undec-10-enoate is not dissolving
in my chosen solvent. What is the likely cause and how
can | fix it?

Causality: The most common reason for dissolution failure is a mismatch in polarity between
Butyl undec-10-enoate (solute) and the solvent. As established, Butyl undec-10-enoate is
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highly nonpolar. If you are attempting to dissolve it in a polar solvent, you will face significant
challenges.

Troubleshooting Workflow:
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Start: Dissolution Failure

Step 1: Assess Solvent Polarity
Is the solvent polar (e.g., water, methanol)?

Step 2: Investigate Other Factors

Is the temperature at ambient?

Yes

Issue: Insufficient Thermal Energa

Issue: Polarity Mismatch Issue: Reached Saturation Limit
Butyl undec-10-enoate is nonpolar.

Y
Solution C: Increase Temperature
Genlly warm the mixture to increase kinetic energy and break solute-solute bonds.
Y
Solution A: Change Solvent Solution B: Use a Co-solvent Solution D: Reduce Concentration
Select a nonpolar solvent like hexane, toluene, or diethyl ether. Introduce a mutually soluble agent (e.g., ethanol, THF) to bridge the polarity gap. Dilute the mixture or prepare a less concentrated stock solution.

End: Successful Dissolution
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Strategies for Aqueous Formulations
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Caption: Methods to improve the aqueous dispersibility of Butyl undec-10-enoate.

e 1. Emulsification: Use surfactants (emulsifying agents) to create an oil-in-water (O/W)

emulsion. The surfactant molecules have a hydrophilic (water-loving) head and a lipophilic

(oil-loving) tail. The lipophilic tails surround the Butyl undec-10-enoate droplets, while the

hydrophilic heads face the water, creating stable micelles.

e 2. Microemulsions: These are thermodynamically stable, clear solutions formed

spontaneously with a high concentration of surfactants and possibly a co-surfactant. [8]They

can solubilize significant amounts of nonpolar compounds in an aqueous phase.

o 3. Complexation: Encapsulation agents like cyclodextrins can form inclusion complexes with

hydrophobic molecules. The hydrophobic Butyl undec-10-enoate molecule fits into the

hydrophobic inner cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin

allows the entire complex to be soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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